Cas no 824957-04-2 (Cyclohexaneacetic acid, 2-methyl-5-oxo-)

• Product Name: Cyclohexaneacetic acid, 2-methyl-5-oxo-
• CAS No: 824957-04-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6439173
• Update Time: 2025-09-28

Cyclohexaneacetic acid, 2-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 2-methyl-5-oxo-

• Inchi： 1S/C9H14O3/c1-6-2-3-8(10)4-7(6)5-9(11)12/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： SXKNJZWFWSRBJL-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CC(=O)CCC1C

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 164-166 °C(Press: 6 Torr)
• pka: 4.55±0.10(Predicted)

Additional information on Cyclohexaneacetic acid, 2-methyl-5-oxo-

Cyclohexaneacetic acid, 2-methyl-5-oxo- (CAS No. 824957-04-2): A Comprehensive Overview in Modern Chemical Biology

Cyclohexaneacetic acid, 2-methyl-5-oxo-, identified by its Chemical Abstracts Service (CAS) number 824957-04-2, is a specialized organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules and has been extensively studied for its potential applications in drug development.

The molecular structure of Cyclohexaneacetic acid, 2-methyl-5-oxo- consists of a cyclohexane ring substituted with an acetic acid moiety at one position and a methyl group at another, with an oxo group (carbonyl) at the fifth position. This configuration imparts distinct reactivity and binding properties, making it a valuable intermediate in organic synthesis. The presence of the oxo group enhances its utility as a building block for more complex molecules, particularly in the development of heterocyclic compounds, which are prevalent in many therapeutic agents.

In recent years, the study of Cyclohexaneacetic acid, 2-methyl-5-oxo- has been influenced by advancements in synthetic methodologies and computational chemistry. Researchers have leveraged modern techniques such as transition metal-catalyzed reactions and enzymatic transformations to optimize the synthesis of this compound. These innovations have not only improved yield and purity but also opened new avenues for exploring its biological activities.

One of the most compelling aspects of Cyclohexaneacetic acid, 2-methyl-5-oxo- is its potential as a precursor for pharmacologically active compounds. For instance, derivatives of this molecule have been investigated for their roles in modulating enzyme activity and interacting with biological targets. Studies have shown that structural analogs can exhibit significant effects on metabolic pathways and signaling cascades, suggesting broad therapeutic implications. The oxo group, in particular, serves as a key pharmacophore, facilitating interactions with specific binding sites in proteins and enzymes.

The pharmaceutical industry has been particularly interested in harnessing the properties of Cyclohexaneacetic acid, 2-methyl-5-oxo- for the development of novel drugs. Researchers are exploring its potential in treating various conditions by designing molecules that incorporate this scaffold. Preliminary studies have indicated that certain derivatives may possess anti-inflammatory, analgesic, and even anticancer properties. These findings underscore the importance of this compound as a versatile tool in medicinal chemistry.

Moreover, the use of computational modeling has enhanced our understanding of how Cyclohexaneacetic acid, 2-methyl-5-oxo- interacts with biological systems. High-throughput virtual screening allows scientists to predict binding affinities and optimize lead compounds efficiently. This approach has accelerated the drug discovery process significantly, enabling faster identification of promising candidates for further development.

The synthesis and application of Cyclohexaneacetic acid, 2-methyl-5-oxo- also intersect with emerging fields such as green chemistry and sustainable manufacturing. Efforts are underway to develop eco-friendly synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global trends toward more sustainable practices in chemical production.

In conclusion, Cyclohexaneacetic acid, 2-methyl-5-oxo- (CAS No. 824957-04-2) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its potential therapeutic benefits continue to drive innovation in drug development. As research progresses, we can expect further insights into its capabilities and new applications to emerge.